An In-depth Technical Guide to the Basic Properties of 3-ethenyl-1-methylpyrrolidin-3-ol
An In-depth Technical Guide to the Basic Properties of 3-ethenyl-1-methylpyrrolidin-3-ol
Abstract
Introduction
3-ethenyl-1-methylpyrrolidin-3-ol is a pyrrolidine derivative characterized by a tertiary amine, a tertiary alcohol, and a vinyl (ethenyl) group. These functional groups are significant in medicinal chemistry, influencing the molecule's polarity, basicity, and potential for further chemical modification. The tertiary amine imparts basic properties, making the molecule's ionization state pH-dependent, which is a critical factor for its absorption, distribution, metabolism, and excretion (ADME) profile in biological systems.
Currently, there is a notable absence of published experimental data for the quantitative basic properties of 3-ethenyl-1-methylpyrrolidin-3-ol. This guide aims to bridge this gap by:
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Providing estimated physicochemical values derived from its saturated analog, 1-methylpyrrolidin-3-ol.
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Presenting detailed, actionable protocols for the synthesis of the target compound.
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Outlining standardized experimental procedures for the determination of its pKa and solubility.
This document is intended to serve as a foundational resource for researchers initiating studies on this compound or similar novel structures.
Estimated Physicochemical Properties
The properties of the saturated analog, 1-methylpyrrolidin-3-ol, serve as a baseline for estimating the properties of 3-ethenyl-1-methylpyrrolidin-3-ol. The primary structural difference is the substitution of a hydrogen atom at the 3-position with an ethenyl (vinyl) group.
Table 1: Comparison of Physicochemical Properties.
| Property | 1-methylpyrrolidin-3-ol (Analog) | 3-ethenyl-1-methylpyrrolidin-3-ol (Target) |
|---|---|---|
| Molecular Formula | C₅H₁₁NO[1][2][3][4][5] | C₇H₁₃NO |
| Molecular Weight | 101.15 g/mol [2][3][4][5] | 127.18 g/mol |
| pKa (Conjugate Acid) | A predicted pKa of 14.95 is available for the alcohol proton, not the basic amine.[1][2][3] | Estimated ~8.5 - 9.5 |
| Aqueous Solubility | Soluble in water.[1][6] | Expected to be moderately soluble in water. |
| Appearance | Colorless to pale yellow liquid/oil.[1][2] | Expected to be a liquid or low-melting solid. |
Basicity (pKa) Estimation
The basicity of the molecule is determined by the lone pair of electrons on the tertiary nitrogen atom. The pKa of the conjugate acid (R₃NH⁺) is a measure of this basicity. For typical acyclic tertiary amines, pKa values are in the range of 9-10.
The introduction of the ethenyl group at the C3 position is expected to have a minor electron-withdrawing inductive effect due to the sp² hybridization of the vinyl carbons, which are more electronegative than sp³ carbons.[7] This effect could slightly decrease the electron density on the nitrogen atom, making it a marginally weaker base compared to its saturated counterpart.[7][8][9][10][11] Therefore, the pKa of 3-ethenyl-1-methylpyrrolidin-3-ol is predicted to be slightly lower than that of a typical saturated tertiary amine, likely in the range of 8.5 to 9.5.
Solubility Estimation
1-methylpyrrolidin-3-ol is reported to be soluble in water.[1][6] The introduction of the two-carbon ethenyl group increases the molecule's hydrophobicity. While the polar tertiary amine and hydroxyl groups will still facilitate hydrogen bonding with water, the overall aqueous solubility of 3-ethenyl-1-methylpyrrolidin-3-ol is expected to be lower than that of its saturated analog but likely still in the moderately soluble range.
Synthesis of 3-ethenyl-1-methylpyrrolidin-3-ol
The most direct and reliable method for synthesizing the target tertiary alcohol is through the addition of a vinyl nucleophile to the corresponding ketone, 1-methylpyrrolidin-3-one. The Grignard reaction, using vinylmagnesium bromide, is a classic and effective approach for this transformation.[12][13]
Proposed Synthetic Protocol: Grignard Reaction
This protocol outlines the synthesis of 3-ethenyl-1-methylpyrrolidin-3-ol from the commercially available starting material 1-methylpyrrolidin-3-one.
Materials:
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1-methylpyrrolidin-3-one
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Vinylmagnesium bromide (typically 1.0 M solution in THF)[14][15]
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Anhydrous tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH₄Cl) solution
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and heating mantle
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Inert atmosphere setup (Nitrogen or Argon)
Procedure:
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Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, a dropping funnel, and an inlet for an inert gas. Flame-dry the glassware under vacuum and allow it to cool under a stream of nitrogen or argon.
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Starting Material: Dissolve 1-methylpyrrolidin-3-one (1 equivalent) in anhydrous THF and add it to the reaction flask.
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Grignard Addition: Cool the flask to 0 °C using an ice bath. Add vinylmagnesium bromide solution (1.1 to 1.5 equivalents) to the dropping funnel and add it dropwise to the stirred solution of the ketone over 30-60 minutes, maintaining the temperature below 10 °C.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours or until TLC/GC-MS analysis indicates the consumption of the starting ketone.
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Quenching: Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the magnesium alkoxide and neutralize any excess Grignard reagent.
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Extraction: Transfer the mixture to a separatory funnel. If two phases are not distinct, add more solvent (e.g., diethyl ether or ethyl acetate) and water. Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.
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Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.
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Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure 3-ethenyl-1-methylpyrrolidin-3-ol.
Caption: Workflow for the synthesis of 3-ethenyl-1-methylpyrrolidin-3-ol.
Experimental Protocols for Basic Property Determination
Once synthesized and purified, the basic properties of the compound can be determined using standard laboratory procedures.
pKa Determination by Potentiometric Titration
Potentiometric titration is a highly reliable method for determining the pKa of ionizable compounds.[16][17][18] The procedure involves monitoring the pH of a solution of the compound as a titrant of known concentration is added.
Materials:
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Synthesized 3-ethenyl-1-methylpyrrolidin-3-ol
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Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)
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Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)
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High-purity water (degassed)
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Calibrated pH meter with a combination electrode
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Automatic burette or precision manual burette
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Stir plate and stir bar
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Constant temperature bath
Procedure:
-
Sample Preparation: Accurately weigh a sample of 3-ethenyl-1-methylpyrrolidin-3-ol and dissolve it in a known volume of high-purity water to create a solution of known concentration (e.g., 1-10 mM).
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Initial Acidification: To ensure the amine is fully protonated at the start, add a known excess of standardized HCl to the sample solution.
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Titration: Place the beaker in a constant temperature bath (e.g., 25 °C) on a stir plate and immerse the pH electrode. Titrate the solution with the standardized NaOH solution, adding small, precise increments of the titrant.
-
Data Recording: Record the pH value after each addition of titrant, allowing the reading to stabilize before proceeding. Continue the titration well past the equivalence point.
-
Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point. For higher accuracy, a Gran plot or the first/second derivative of the titration curve can be used to precisely determine the equivalence point. The pKa is then calculated from the pH at the volume of titrant corresponding to 50% neutralization.
Caption: Experimental workflow for pKa determination via potentiometric titration.
Solubility Determination by the Shake-Flask Method
The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[19] It involves saturating a solvent with the compound and then measuring the concentration of the dissolved solute.
Materials:
-
Synthesized 3-ethenyl-1-methylpyrrolidin-3-ol
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Buffer solutions at various relevant pH values (e.g., pH 5.0, 7.4, 9.0)
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Small glass vials with screw caps
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Shaker or orbital incubator capable of maintaining a constant temperature
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Centrifuge
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Analytical method for quantification (e.g., HPLC-UV, LC-MS)
Procedure:
-
Sample Preparation: Add an excess amount of the solid or liquid compound to a vial containing a known volume of the desired aqueous buffer. The excess solid should be clearly visible to ensure saturation is possible.
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Equilibration: Seal the vials and place them in a shaker at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).
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Phase Separation: After equilibration, allow the vials to stand to let the excess solid settle. Alternatively, centrifuge the vials at high speed to pellet the undissolved solid.
-
Sampling: Carefully withdraw an aliquot from the clear supernatant, ensuring no solid particles are transferred.
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Quantification: Dilute the aliquot appropriately and determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS. A calibration curve prepared with known concentrations of the compound is required.
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Calculation: The measured concentration represents the equilibrium solubility of the compound in that specific medium at that temperature.
Caption: Workflow for determining aqueous solubility by the shake-flask method.
Conclusion
While direct experimental data for 3-ethenyl-1-methylpyrrolidin-3-ol is currently unavailable, this guide provides a robust framework for its scientific investigation. By leveraging data from the structural analog 1-methylpyrrolidin-3-ol, we can formulate reasoned hypotheses about its basicity and solubility. The detailed synthetic and analytical protocols provided herein offer a clear path for researchers to produce the compound and perform the necessary characterizations. The determination of these fundamental properties is a critical first step in the evaluation of this molecule for applications in drug discovery and development.
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